Cas no 1016313-25-9 (4-Bromo-2-isobutylbenzoic acid)
1016313-25-9 structure
Product Name:4-Bromo-2-isobutylbenzoic acid
CAS No:1016313-25-9
MF:C11H13BrO2
MW:257.123722791672
CID:2114273
Update Time:2023-08-03
4-Bromo-2-isobutylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-isobutylbenzoic acid
- 4-Bromo-2-isobutylbenzoic acid
-
- Inchi: 1S/C11H13BrO2/c1-7(2)5-8-6-9(12)3-4-10(8)11(13)14/h3-4,6-7H,5H2,1-2H3,(H,13,14)
- InChI Key: LVXVONBHKAOETR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C=1)CC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 204
- Topological Polar Surface Area: 37.3
4-Bromo-2-isobutylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B310430-10mg |
4-Bromo-2-isobutylbenzoic Acid |
1016313-25-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B310430-50mg |
4-Bromo-2-isobutylbenzoic Acid |
1016313-25-9 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B310430-100mg |
4-Bromo-2-isobutylbenzoic Acid |
1016313-25-9 | 100mg |
$ 275.00 | 2022-06-07 |
4-Bromo-2-isobutylbenzoic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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